Cas no 1805868-86-3 (2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid
• CAS No: 1805868-86-3
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4940618
• Update Time: 2025-06-09

2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c12-5-7(13)4-6-2-1-3-8(14)9(6)10(15)11(16)17/h1-3,10,14-15H,4-5H2,(H,16,17)
• InChI Key： IYLGBLXIXABIHY-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C=1C(C(=O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8

Additional information on 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid

Introduction to 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic Acid (CAS No. 1805868-86-3)

2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805868-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a chloro-substituted propyl group and a hydroxymandelic acid backbone, exhibits intriguing chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid consists of a benzene ring substituted with a hydroxyl group at the 6-position and a carboxylic acid group at the 4-position, connected to a propyl chain that is both oxidized at the second carbon and chlorinated at the third carbon. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of structure-based drug design strategies, leveraging computationally derived insights to optimize molecular interactions with biological targets. The presence of both electrophilic and nucleophilic centers in 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid allows for diverse functionalization pathways, enabling the synthesis of derivatives with tailored biological activities. For instance, the chloro-substituted propyl group can serve as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of aryl or heteroaryl moieties, while the hydroxymandelic acid moiety provides opportunities for further derivatization through esterification or amidation.

One of the most compelling aspects of 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid is its potential application in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The structural features of this compound bear resemblance to known kinase-binding scaffolds, suggesting that it may serve as a precursor for molecules capable of modulating enzyme activity. Furthermore, preliminary computational studies have indicated that modifications to the chloro-substituted propyl group could enhance binding affinity to target proteins, potentially leading to more potent and selective inhibitors.

Advances in high-throughput screening (HTS) and fragment-based drug discovery have further highlighted the importance of versatile intermediates like 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid. These methodologies rely on large libraries of compounds to identify hits with promising biological activity, which are then optimized through iterative chemical synthesis. The ability to rapidly generate analogs by modifying key functional groups in this compound makes it an attractive candidate for such approaches.

From a synthetic chemistry perspective, 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid exemplifies the strategic use of protecting groups and reaction sequences to construct complex molecular architectures. The synthesis typically involves multi-step pathways starting from commercially available precursors such as mandelic acid or crotonaldehyde derivatives. Key steps include chlorination under controlled conditions to introduce the chloro-substituent, followed by oxidation to achieve the α-ketoester functionality at the propyl chain. The final assembly often employs protecting group strategies to ensure regioselective functionalization at both ends of the molecule.

The growing interest in green chemistry principles has also influenced how compounds like 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid are synthesized and utilized. Researchers are increasingly exploring catalytic methods that minimize waste and improve atom economy, aligning with sustainable manufacturing practices. For example, enzymatic approaches have been investigated for modifying specific functional groups without resorting to harsh chemical conditions.

In conclusion, 2-(3-Chloro-2-oxopropyl)-6-hydroxymandelic acid (CAS No. 1805868-86-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity patterns, make it an invaluable tool for medicinal chemists aiming to discover novel therapeutic agents. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this will undoubtedly play an increasingly pivotal role in advancing therapeutic innovation.